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Cat. No.: B15143680 Get Quote

An In-depth Technical Guide to Carglumic Acid-
d5
Introduction
Carglumic Acid-d5 is the deuterated form of Carglumic Acid, a synthetic structural analog of

N-acetylglutamate (NAG).[1] In clinical practice, Carglumic Acid is a crucial therapeutic agent

for the treatment of hyperammonemia, a life-threatening metabolic disorder, particularly in

patients with N-acetylglutamate synthase (NAGS) deficiency.[1][2] Carglumic Acid-d5, as a

stable isotope-labeled internal standard, plays a pivotal role in the accurate quantification of

Carglumic Acid in biological matrices, such as human plasma, using sensitive bioanalytical

techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3] This

technical guide provides a comprehensive overview of Carglumic Acid-d5, its chemical

properties, and its application in bioanalytical methodologies.

Chemical Identity and Structure
Carglumic Acid-d5 is a stable isotope-labeled analog of N-Carbamyl-L-glutamic Acid.[4] The

deuterium atoms are incorporated into the glutamic acid backbone, resulting in a molecule with

a higher mass that can be differentiated from the unlabeled drug by mass spectrometry.

Chemical Name: (S)-2-ureidopentanedioic acid-d5[5]

Molecular Formula: C₆H₅D₅N₂O₅[6]
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Molecular Weight: 195.18 g/mol [6]

Chemical Structure
The chemical structure of Carglumic Acid-d5 is identical to that of Carglumic Acid, with the

exception of five hydrogen atoms being replaced by deuterium atoms on the carbon backbone

of the glutamic acid moiety.

Caption: Chemical structure of Carglumic Acid-d5.

Physicochemical and Quantitative Data
While specific quantitative data for Carglumic Acid-d5, such as isotopic enrichment and

chemical purity, are typically found on the Certificate of Analysis provided by the manufacturer

and are not always publicly available, the following table summarizes the key physicochemical

properties of the unlabeled Carglumic Acid for reference.

Property Value Reference

Molecular Formula C₆H₁₀N₂O₅ [2]

Molecular Weight 190.15 g/mol [2]

CAS Number 1188-38-1 [2]

Appearance White Solid [4]

Storage Temperature 2-8°C Refrigerator [4]

Synthesis
Synthesis of Carglumic Acid (Unlabeled)
The synthesis of Carglumic Acid typically involves the reaction of L-glutamic acid with a

cyanate source, such as potassium cyanate, in an aqueous solution. The reaction mixture is

acidified, and the product is precipitated and then purified. A general procedure involves

dissolving L-glutamic acid in water, acidifying the solution, and then adding potassium cyanate.

The mixture is heated to facilitate the reaction, after which the Carglumic Acid is isolated.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.pharmaffiliates.com/en/parentapi/carglumic-acid-impurities
https://www.benchchem.com/product/b15143680?utm_src=pdf-body
https://www.benchchem.com/product/b15143680?utm_src=pdf-body
https://www.benchchem.com/product/b15143680?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Carglumic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Carglumic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Carglumic-Acid
https://www.pharmaffiliates.com/en/n-carbamyl-l-glutamic-acid-d5-pasti017520.html
https://www.pharmaffiliates.com/en/n-carbamyl-l-glutamic-acid-d5-pasti017520.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6183743.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Carglumic Acid-d5
The synthesis of Carglumic Acid-d5 is a more complex process that involves the introduction

of deuterium atoms into the L-glutamic acid starting material or a precursor. This can be

achieved through various deuteration techniques, which are often proprietary to the

manufacturers of stable isotope-labeled compounds. The deuterated L-glutamic acid would

then undergo a similar reaction with a cyanate source to yield the final deuterated product.

Experimental Protocols
The primary application of Carglumic Acid-d5 is as an internal standard in bioanalytical

methods for the quantification of Carglumic Acid. Below is a representative experimental

protocol for the analysis of Carglumic Acid in human plasma using LC-MS/MS, adapted from a

published method.[3]

Bioanalytical Method for Quantification of Carglumic
Acid in Human Plasma
1. Sample Preparation (Solid-Phase Extraction)

Spike 100 µL of human plasma with the appropriate concentration of Carglumic Acid for

calibration standards and quality control samples.

Add a fixed amount of Carglumic Acid-d5 (internal standard) to all samples, calibrators, and

quality controls.

Perform a solid-phase extraction (SPE) using a mixed-mode anion exchange cartridge (e.g.,

Oasis MAX).

Condition the SPE cartridge with methanol and then water.

Load the plasma sample.

Wash the cartridge with a weak solvent to remove interferences.

Elute the analyte and internal standard with an appropriate elution solvent (e.g., containing

an acid to neutralize the anionic sites).
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Evaporate the eluate to dryness under a stream of nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

Liquid Chromatography (LC):

Column: A suitable reversed-phase column (e.g., ACE 5CN, 150 × 4.6 mm, 5 µm).[3]

Mobile Phase: An isocratic mixture of an organic phase (e.g., acetonitrile:methanol (50:50,

v/v)) and an aqueous phase (e.g., 0.1% acetic acid in water).[3]

Flow Rate: A typical flow rate for such a column would be in the range of 0.5-1.0 mL/min.

Injection Volume: 10-20 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Negative Electrospray Ionization (ESI-).[3]

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Carglumic Acid: m/z 189 → 146[3]

Carglumic Acid-d5 (Internal Standard): m/z 194 → 151 (projected based on a +5 Da

shift)

3. Quantification

Construct a calibration curve by plotting the peak area ratio of Carglumic Acid to Carglumic
Acid-d5 against the concentration of the calibration standards.

Determine the concentration of Carglumic Acid in the unknown samples by interpolating their

peak area ratios from the calibration curve.
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Diagrams
Experimental Workflow for Bioanalytical Quantification
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Caption: Bioanalytical workflow for Carglumic Acid quantification.

Mechanism of Action of Carglumic Acid (Parent
Compound)
While Carglumic Acid-d5 itself is not therapeutically active, its parent compound, Carglumic

Acid, acts as an activator of Carbamoyl Phosphate Synthetase 1 (CPS1), a key enzyme in the

urea cycle.
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Caption: Mechanism of action of Carglumic Acid in the urea cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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